Cas no 2138269-03-9 (1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl-)

• Product Name: 1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl-
• CAS No: 2138269-03-9
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 5259497
• Update Time: 2025-06-03

1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl-

• Inchi： 1S/C7H11ClN2/c1-3-6-7(4-8)10-5(2)9-6/h3-4H2,1-2H3,(H,9,10)
• InChI Key： GNBJYLGOERKEJL-UHFFFAOYSA-N
• SMILES： C1(C)NC(CCl)=C(CC)N=1

Additional information on 1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl-

Comprehensive Overview of 1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl- (CAS No. 2138269-03-9)

The compound 1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl- (CAS No. 2138269-03-9) is a specialized imidazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl group at the 5-position and ethyl and methyl substitutions at the 4- and 2-positions, respectively, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and small-molecule drugs.

In recent years, the demand for imidazole-based compounds has surged, driven by their versatility in medicinal chemistry. 1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl- is no exception, as it serves as a key building block for synthesizing heterocyclic compounds with potential therapeutic properties. Its chloromethyl functionality allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. This aligns with the growing trend in drug discovery and precision medicine, where researchers seek tailored solutions for complex diseases.

The synthesis and characterization of 1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl- have been explored in several academic and industrial studies. Its stability under various conditions and reactivity with nucleophiles make it a promising candidate for catalysis and material science applications. For instance, its incorporation into polymeric materials could enhance thermal stability or introduce antimicrobial properties, addressing contemporary challenges in sustainable materials development.

From an environmental perspective, the compound's potential as a green chemistry intermediate is under investigation. Researchers are exploring eco-friendly synthetic routes to minimize waste and energy consumption, reflecting the broader shift toward sustainable chemical processes. This resonates with the increasing public and regulatory focus on environmental impact and corporate sustainability in the chemical industry.

In the context of biotechnology, 1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl- has garnered attention for its possible role in enzyme inhibition studies. Imidazole derivatives are known to interact with biological targets, such as proteins and DNA, making them valuable tools for understanding disease mechanisms. This aligns with the rising interest in personalized therapeutics and targeted drug delivery systems, which dominate current biomedical research.

The compound's physicochemical properties, including solubility and melting point, are critical for its practical applications. Recent advancements in computational chemistry have enabled precise predictions of these properties, streamlining the molecular design process. This integration of AI-driven modeling and traditional experimental methods exemplifies the modernization of chemical research.

As the scientific community continues to explore 1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl-, its potential in crop protection and veterinary medicine is also being evaluated. Imidazole derivatives have historically played a role in pest control, and this compound's structural features may offer new avenues for agrochemical innovation. This is particularly relevant given the global push for food security and sustainable agriculture.

In summary, 1H-Imidazole, 5-(chloromethyl)-4-ethyl-2-methyl- (CAS No. 2138269-03-9) represents a multifaceted compound with broad applicability across pharmaceuticals, materials science, and agriculture. Its unique structure and reactivity profile position it as a valuable asset in addressing some of the most pressing challenges in modern science and industry.